Cas no 1396785-50-4 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylpyridine-4-carboxamide)

• Product Name: N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylpyridine-4-carboxamide
• CAS No: 1396785-50-4
• MF: C₁₅H₁₄N₆O
• MW: 294.3112616539
• CID: 6378042
• PubChem ID: 71789821
• Update Time: 2025-05-20

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylpyridine-4-carboxamide
• N-[2-(3,5-dimethylpyrazol-1-yl)pyrimidin-5-yl]pyridine-4-carboxamide
• AKOS024539657
• 1396785-50-4
• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl)isonicotinamide
• F6218-0173
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]pyridine-4-carboxamide

• Inchi： 1S/C15H14N6O/c1-10-7-11(2)21(20-10)15-17-8-13(9-18-15)19-14(22)12-3-5-16-6-4-12/h3-9H,1-2H3,(H,19,22)
• InChI Key： GBPRJSWZGOURDG-UHFFFAOYSA-N
• SMILES： C1N=CC=C(C(NC2=CN=C(N3C(C)=CC(C)=N3)N=C2)=O)C=1

Computed Properties

• Exact Mass: 294.12290909g/mol
• Monoisotopic Mass: 294.12290909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylpyridine-4-carboxamide

Professional Introduction to N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylpyridine-4-carboxamide (CAS No. 1396785-50-4)

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylpyridine-4-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1396785-50-4, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural complexity and unique functional groups present in this molecule make it a subject of intense study for its potential applications in drug discovery and therapeutic interventions.

The molecular structure of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylpyridine-4-carboxamide consists of multiple fused rings, including pyrazole, pyrimidine, and pyridine moieties. These heterocyclic systems are well-known for their ability to interact with biological targets in diverse ways, making them valuable scaffolds for the development of novel pharmaceuticals. The presence of 3,5-dimethyl groups on the pyrazole ring enhances the compound's stability and influences its electronic properties, which are critical for its biological activity.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules that incorporate multiple heterocyclic rings. The combination of pyrazole, pyrimidine, and pyridine in N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylpyridine-4-carboxamide suggests that it may possess unique interactions with biological targets. This has led to extensive research into its pharmacological properties, particularly in the context of cancer therapy and anti-inflammatory agents.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in cellular signaling pathways. For instance, studies have indicated that derivatives of this class of molecules can interact with enzymes such as kinases and phosphodiesterases, which are crucial for regulating various cellular processes. The pyrimidinyl and pyridinyl moieties provide specific binding sites that can be tailored to enhance affinity and selectivity against target enzymes.

The pharmaceutical industry has been particularly interested in developing small molecule inhibitors that can modulate the activity of these enzymes without causing significant off-target effects. The structural features of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylpyridine-4-carboxamide, including its rigid fused ring system and functional groups, make it an ideal candidate for such applications. Furthermore, the presence of methyl groups on the pyrazole ring enhances lipophilicity, which can improve membrane permeability and oral bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with biological targets with high accuracy. Molecular docking studies have revealed that it can bind effectively to several protein kinases, suggesting its potential as an anticancer agent. These studies have also highlighted the importance of optimizing the substitution patterns on the heterocyclic rings to maximize binding affinity and minimize toxicity.

In addition to its potential as an anticancer agent, N-2-(3,5-dimethyl-1H-pyrazol-1-y)lpyrimidin -5 - ylpyridine -4 -carboxamide has shown promise in treating inflammatory diseases. Inflammatory pathways are often dysregulated in conditions such as rheumatoid arthritis and inflammatory bowel disease, making them attractive targets for therapeutic intervention. Preclinical studies have demonstrated that this compound can inhibit key inflammatory mediators by modulating enzyme activity and reducing pro-inflammatory cytokine production.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system efficiently. These synthetic strategies not only improve efficiency but also allow for easy modification of the molecular structure to explore different pharmacological profiles.

The development of novel pharmaceuticals is a highly collaborative effort that involves chemists, biologists, pharmacologists, and clinicians working together to translate basic research into tangible therapeutic benefits. The case of N - 2 - ( 3 , 5 - dimethyl - 1 H - pyrazol - 1 - yl ) pyrimidin - 5 - ylpyridine - 4 - carboxamide exemplifies how interdisciplinary research can lead to significant breakthroughs in drug discovery.

In conclusion, N - 2 - ( 3 , 5 - dimethyl - 1 H - pyrazol - 1 - yl ) pyrimidin - 5 - ylpyridine - 4 carboxamide is a multifaceted compound with substantial potential in pharmaceutical applications. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of cellular signaling pathways continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.